![molecular formula C21H17N5O3S3 B4539750 1,3-dimethyl-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-6-(2-thienyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide](/img/structure/B4539750.png)
1,3-dimethyl-N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-6-(2-thienyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide
Description
The chemical compound is a part of a broader class of compounds that exhibit significant interest in various fields of chemistry and medicine due to their complex molecular structure and potential biological activities. These compounds often involve pyrazolo[3,4-b]pyridine as a core structure, which is a topic of interest for its synthetic challenges and properties.
Synthesis Analysis
The synthesis of related pyrazolo[3,4-b]pyridine derivatives involves multi-step chemical reactions. For instance, a study described the synthesis of a PET agent for imaging B-Raf(V600E) in cancers, starting from difluorobenzoic acid and 3-amino-5-hydroxypyrazole, showcasing the complexity and low yield typical of these syntheses (Wang et al., 2013).
Molecular Structure Analysis
The molecular structure of these compounds often features a blend of multiple aromatic systems, such as pyridine and thiophene rings, contributing to their distinct chemical properties. For example, the crystal structure of related compounds reveals a combination of hydrogen bonding and π-π interactions, which are crucial for understanding their chemical reactivity and potential for forming complexes (Sagar et al., 2017).
Chemical Reactions and Properties
These compounds participate in a variety of chemical reactions, demonstrating their reactivity towards different reagents. Studies have highlighted the utility of active methylene compounds in synthesizing thiophene, thieno[2,3-b]thiophene, and other derivatives, illustrating the versatility of these compounds in heterocyclic chemistry (Mohareb et al., 1995).
properties
IUPAC Name |
1,3-dimethyl-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-6-thiophen-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N5O3S3/c1-11-18-13(10-15(16-5-4-8-30-16)22-19(18)26(2)25-11)20(27)24-21-23-14-7-6-12(32(3,28)29)9-17(14)31-21/h4-10H,1-3H3,(H,23,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFLFLRWTPVPBID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C(=CC(=N2)C3=CC=CS3)C(=O)NC4=NC5=C(S4)C=C(C=C5)S(=O)(=O)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N5O3S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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